Cas no 141856-12-4 (methyl 2-(4-benzylpiperazin-2-yl)acetate)

• Product Name: methyl 2-(4-benzylpiperazin-2-yl)acetate
• CAS No: 141856-12-4
• MF: C₁₄H₂₀N₂O₂
• MW: 248.320803642273
• MDL: MFCD18711573
• CID: 859770
• PubChem ID: 15665466
• Update Time: 2025-05-20

methyl 2-(4-benzylpiperazin-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(4-benzylpiperazin-2-yl)acetate 2HCl
• Methyl (4-benzylpiperazin-2-yl)acetate hydrochloride
• Methyl 2-(4-benzylpiperazin-2-yl)acetate
• (RS)-2-(4-Benzyloxy-phenoxy)-propionic acid methyl ester
• AGN-PC-00KV16
• CTK1E8244
• methyl 2-(4-benzyloxyphenoxy)propanoate
• methyl 2-[p-(benzyloxy)phenoxy]propionate
• Methyl 4-Benzylpiperazin-2-ylacetate
• methyl 4-benzylpiperazinyl-2-acetate
• Propanoic acid, 2-[4-(phenylmethoxy)phenoxy]-, methyl ester
• SureCN1930610
• CS-0057938
• methyl 2-(1-benzylpiperazin-3-yl)acetate
• methyl (4-benzylpiperazin-2-yl)acetate
• DB-114638
• SCHEMBL691646
• 141856-12-4
• 2-Piperazineacetic acid, 4-(phenylmethyl)-, methyl ester
• YHEMYXIJYAOAST-UHFFFAOYSA-N
• methyl 2-(4-benzylpiperazin-2-yl)acetate

• MDL： MFCD18711573
• Inchi： 1S/C14H20N2O2/c1-18-14(17)9-13-11-16(8-7-15-13)10-12-5-3-2-4-6-12/h2-6,13,15H,7-11H2,1H3
• InChI Key： YHEMYXIJYAOAST-UHFFFAOYSA-N
• SMILES： O(C)C(CC1CN(CC2C=CC=CC=2)CCN1)=O

Computed Properties

• Exact Mass: 248.152477885g/mol
• Monoisotopic Mass: 248.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.2±0.1 g/cm3
• Boiling Point: 288.4±28.0 °C at 760 mmHg
• Flash Point: 132.0±10.8 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

methyl 2-(4-benzylpiperazin-2-yl)acetate Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P280;P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：2-8 °C

Additional information on methyl 2-(4-benzylpiperazin-2-yl)acetate

Comprehensive Guide to Methyl 2-(4-Benzylpiperazin-2-yl)acetate (CAS No. 141856-12-4): Properties, Applications, and Market Insights

Methyl 2-(4-benzylpiperazin-2-yl)acetate (CAS No. 141856-12-4) is a specialized organic compound with a unique molecular structure that combines a piperazine ring and a benzyl group. This compound has garnered significant attention in pharmaceutical and chemical research due to its versatile applications. The methyl 2-(4-benzylpiperazin-2-yl)acetate structure features an ester functional group, making it a valuable intermediate in synthetic chemistry.

One of the most searched questions about this compound is: "What is methyl 2-(4-benzylpiperazin-2-yl)acetate used for?" Researchers and industry professionals are particularly interested in its role as a building block for more complex molecules. The benzylpiperazine derivative is often utilized in the development of novel pharmaceutical agents, particularly in central nervous system (CNS) drug discovery. Its structural flexibility allows for modifications that can lead to compounds with potential therapeutic effects.

The synthesis of methyl 2-(4-benzylpiperazin-2-yl)acetate typically involves multi-step organic reactions, with researchers frequently searching for optimized synthetic routes. Current trends show growing interest in green chemistry approaches to produce this compound more sustainably. The CAS 141856-12-4 compound is often discussed in academic circles for its interesting chemical properties, including its solubility characteristics and stability under various conditions.

In pharmaceutical applications, the methyl 2-(4-benzylpiperazin-2-yl)acetate price and availability are common concerns for researchers. The compound serves as a precursor in the synthesis of various drug candidates, particularly those targeting neurological pathways. Recent publications have explored its potential in creating analogs with improved bioavailability and target specificity.

The methyl 2-(4-benzylpiperazin-2-yl)acetate market has seen steady growth, driven by increasing R&D activities in medicinal chemistry. Suppliers and manufacturers are frequently asked about methyl 2-(4-benzylpiperazin-2-yl)acetate purity standards and analytical methods for quality control. HPLC and NMR are commonly employed techniques for characterizing this compound.

From a regulatory perspective, researchers often inquire about methyl 2-(4-benzylpiperazin-2-yl)acetate safety data and handling guidelines. While not classified as hazardous under standard regulations, proper laboratory practices should always be followed when working with this chemical. Material Safety Data Sheets (MSDS) provide essential information about its storage and handling requirements.

Recent advancements in computational chemistry have enabled better understanding of the methyl 2-(4-benzylpiperazin-2-yl)acetate molecular properties. Molecular docking studies and QSAR analyses have become popular topics in research papers, helping scientists predict biological activity and optimize molecular designs.

The future outlook for CAS 141856-12-4 research appears promising, with several patent applications citing derivatives of this compound for various therapeutic indications. As the pharmaceutical industry continues to explore new chemical entities, the demand for high-quality methyl 2-(4-benzylpiperazin-2-yl)acetate is expected to grow accordingly.